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Compound of Interest

Compound Name: Selenoethionine

CAS No.: 6810-64-6

Cat. No.: B7796490

Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling Selenoethionine. This guide provides immediate,

essential safety and logistical information, including detailed personal protective equipment

(PPE) requirements, procedural handling instructions, and disposal plans to ensure a safe

laboratory environment.

Hazard Identification and Classification
Selenoethionine is classified as highly toxic if swallowed or inhaled and may cause damage to

organs through prolonged or repeated exposure.[1][2] It is also very toxic to aquatic life with

long-lasting effects.[1] The toxicological properties of this material have not been fully

investigated, warranting cautious handling at all times.[3]

Table 1: Hazard Classifications for Selenoethionine
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Hazard Classification Category

Acute Toxicity, Oral Category 3[1][4]

Acute Toxicity, Inhalation Category 3[1][4]

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2[1][4]

Acute Aquatic Toxicity Category 1[1]

Chronic Aquatic Toxicity Category 1[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes

the required protective gear.

Table 2: Required Personal Protective Equipment (PPE) for Handling Selenoethionine
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Body Part Equipment Standard/Specification

Eyes/Face

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

appropriate for some tasks.

OSHA 29 CFR 1910.133 or EU

EN166[1][3]

Skin/Hands

Chemical-resistant gloves

(e.g., PVC). Glove suitability

and durability depend on

usage.

Inspect gloves prior to use.[2]

[5]

Body

Laboratory coat. A chemical

apron or a complete suit

protecting against chemicals is

recommended.

Select based on workplace

hazards.[1][2][3]

Respiratory

A NIOSH/MSHA approved air-

purifying dust or mist respirator

(e.g., N100 or P3). Use a full-

face supplied air respirator if it

is the sole means of

protection.

Use in a well-ventilated area or

under a chemical fume hood.

[2][3][6]

Operational and Handling Procedures
Safe handling practices are critical to minimize the risk of exposure and contamination.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is well-ventilated, and that an eyewash station and safety shower

are readily accessible.[3]

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Don all required PPE as specified in Table 2.
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Handling:

Use only in a chemical fume hood.[6]

Avoid generating dust.[3] Minimize dust generation and accumulation.[1][3]

Do not breathe dust, vapor, mist, or gas.[3]

Avoid contact with skin, eyes, and clothing.[1][3]

Keep the container tightly closed when not in use.[1][3]

Do not eat, drink, or smoke in the handling area.[1][7]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[1][3]

Recommended storage temperature is -20°C.[1]

Store away from incompatible materials such as oxidizing agents.[3]

Store in a locked-up area.[1][4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][3] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[3] Never give anything by mouth to an unconscious

person.[3] Seek immediate medical attention.[1][3]

Spill Response Protocol:

In the event of a spill, follow these steps to ensure safe cleanup and containment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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